6-Fluoro-6-methyl-1,4-oxazepane hydrochloride

• IUPAC Name: 6-fluoro-6-methyl-1,4-oxazepane;hydrochloride
• InChI: InChI=1S/C6H12FNO.ClH/c1-6(7)4-8-2-3-9-5-6;/h8H,2-5H2,1H3;1H
• InChI Key: ITEKRIJBOPUDFU-UHFFFAOYSA-N
• Canonical SMILES: CC1(CNCCOC1)F.Cl
• Molecular Formula: C6H13ClFNO
• Molecular Weight: 169.62 g/mol
• CAS No.: 1823319-59-0

Description

6-Fluoro-6-methyl-1,4-oxazepane hydrochloride is a chemical compound with the molecular formula C6H13ClFNO. It has a molecular weight of 169.62 g/mol. This compound is used in various scientific experiments due to its unique properties.

Molecular Structure Analysis

The InChI code for 6-Fluoro-6-methyl-1,4-oxazepane is 1S/C6H12FNO/c1-6(7)4-8-2-3-9-5-6/h8H,2-5H2,1H3. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. The compound should be stored at a temperature between 2-8°C.

Scientific Research Applications

Organocatalytic Asymmetric Synthesis

Bing Li, Ye Lin, and D. Du (2019) developed an organocatalyzed asymmetric Mannich reaction of 3-fluorooxindoles with dibenzo[b,f][1,4]oxazepines, leading to various cyclic amines containing chiral tetrasubstituted C‒F stereocenters. This method showcased excellent yields, diastereo- and enantioselectivities, suggesting a significant application in medicinal chemistry due to the pharmacophoric importance of 3-Fluorooxindoles and dibenzo[b,f][1,4]oxazepane scaffolds Bing Li, Ye Lin, D. Du, 2019.

Synthesis from 1,6-anhydro-β-D-hexopyranoses

Tomáš Trtek et al. (2004) reported the synthesis of some 1,4-oxazepanes from 1,6-anhydro-β-D-hexopyranoses, providing a novel approach to constructing 1,4-oxazepane derivatives. This research could lay the groundwork for future applications in creating bioactive molecules with potential medicinal properties Tomáš Trtek, M. Černý, T. Trnka, M. Buděšínský, I. Císařová, 2004.

Synthesis of 6-chloro-substituted 2-methylene-2,3-dihydro-1,4-oxazepines

O. Ibis and Metin Zora (2020) demonstrated a new method for synthesizing 6-chloro-substituted 2-methylene-2,3-dihydro-1,4-oxazepines. This synthesis method showcases the potential of 1,4-oxazepane derivatives in medicinal applications, emphasizing the versatility and utility of such compounds in drug development O. Ibis, Metin Zora, 2020.

N-Substituted Regioisomer of Besifloxacin

Zhengjun Xia, Zaixin Chen, and Shuitao Yu (2013) isolated and identified the N-substituted regioisomer of besifloxacin, showcasing the relevance of 6-Fluoro-6-methyl-1,4-oxazepane hydrochloride in the synthesis of pharmaceutical compounds. The structural elucidation of this compound suggests its potential application in drug development, particularly in creating antibacterial agents Zhengjun Xia, Zaixin Chen, Shuitao Yu, 2013.

Synthesis of Fluorinated Oxazepanes

Shuang Yang, Shoujie Shi, Yuhang Chen, and Zhenhua Ding (2021) explored the application of a hypervalent fluoroiodane for the regiodivergent synthesis of dihydroxazines and fluorinated oxazepanes. This synthesis method highlights the innovative approaches in incorporating fluorine atoms into oxazepane rings, which could have significant implications for developing novel therapeutic agents Shuang Yang, Shoujie Shi, Yuhang Chen, Zhenhua Ding, 2021.

Safety and Hazards

The safety information for 6-Fluoro-6-methyl-1,4-oxazepane includes several hazard statements: H226, H302, H314, H335. These indicate that the compound is flammable (H226), harmful if swallowed (H302), causes severe skin burns and eye damage (H314), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and washing thoroughly after handling (P264).